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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2-Diethylaminoethyl hexanoate, commonly known as DA-6, is a synthetic compound

primarily recognized for its potent activity as a plant growth regulator. This technical guide

provides a comprehensive overview of the discovery, history, synthesis, and known biological

effects of 2-Diethylaminoethyl hexanoate. While its application has been extensively explored

in the agricultural sector to enhance crop yield and stress tolerance, this document also

addresses the available technical data for a scientific audience, including those in drug

development, highlighting the current knowledge gaps and potential areas for future research.

Discovery and History
2-Diethylaminoethyl hexanoate was reportedly first discovered by American scientists in the

early 1990s.[1][2][3][4] It emerged as a high-efficiency plant growth regulator with a broad

spectrum of effects.[1][4] Though the specific researchers or institutions behind its initial

synthesis and characterization are not extensively documented in publicly available literature, it

is understood to be an artificially synthesized compound not found in plants.[2] Its primary role

has been established in agriculture, where it is used to improve the quality and yield of various

crops.[5][6]
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Chemical and Physical Properties
2-Diethylaminoethyl hexanoate is an ester of hexanoic acid and 2-diethylaminoethanol.[7]

The pure form of the compound is a colorless or light brown oily substance.[7] It is insoluble in

water but miscible with organic solvents such as methanol and ethanol.[7] Its citrate salt,

however, presents as a white flaky crystalline powder that is soluble in water and polar organic

solvents.[2][7] The compound is stable at room temperature and in acidic to neutral conditions,

but it is prone to decomposition in alkaline environments.[1][2]

Property Value

Chemical Name 2-(Diethylamino)ethyl hexanoate

Common Name DA-6

CAS Number 10369-83-2

Molecular Formula C₁₂H₂₅NO₂

Molecular Weight 215.33 g/mol

Appearance
Colorless to light brown oily liquid (pure); White

flaky crystals (citrate salt)

Solubility
Insoluble in water; Soluble in organic solvents

(e.g., ethanol, methanol)

Stability
Stable at room temperature and in acidic/neutral

conditions; Decomposes in alkaline conditions

Synthesis of 2-Diethylaminoethyl Hexanoate Citrate
Several methods for the synthesis of 2-Diethylaminoethyl hexanoate have been developed.

Early methods involved the reaction of fatty acid chlorides with an excess of

diethylaminoethanol in a chloroform solvent. However, this method presented challenges due

to the hydrolytic instability of the acid chloride and the corrosive nature of the hydrogen chloride

byproduct.

A more recent and efficient one-step synthesis method for 2-Diethylaminoethyl hexanoate
citrate has been described in the patent literature (CN101293845A). This process involves the
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esterification of hexanoic acid with diethylaminoethanol using a catalyst.

Experimental Protocol: One-Step Synthesis
Materials:

Hexanoic acid

2-Diethylaminoethanol

Toluene

Tetrabutyl titanate (catalyst)

Citric acid monohydrate

Anhydrous ethanol

Procedure:

Toluene, hexanoic acid, and 2-diethylaminoethanol are added to a reaction vessel equipped

with an oil-water separator.

The catalyst, tetrabutyl titanate, is introduced into the mixture.

The temperature is raised and maintained at 125-145°C to allow the toluene to reflux. The

reflux reaction is carried out for 4 to 4.5 hours.

Water produced during the condensation reaction is removed via the oil-water separator. The

extent of the reaction is monitored by the amount of water collected.

Once the reaction reaches 85-95% completion, toluene is distilled off from the oil-water

separator.

The temperature of the reaction vessel is further increased to 170-180°C and then heating is

discontinued.

The mixture is cooled to 80-90°C, and the remaining toluene is completely removed.
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Citric acid monohydrate and anhydrous ethanol are added to the reaction vessel.

The mixture is stirred at 80-90°C until the citric acid is fully dissolved.

The product is then discharged, allowed to crystallize, and subsequently dried and filtered to

yield 2-Diethylaminoethyl hexanoate citrate.
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Reactants & Catalyst

Reaction Conditions Purification & Product Formation

Hexanoic Acid

Reaction Vessel with
Oil-Water Separator

2-Diethylaminoethanol

Toluene

Tetrabutyl Titanate

Reflux at 125-145°C
(4-4.5 hours) Water Removal Toluene Removal

(Distillation at 170-180°C)
Addition of Citric Acid
& Ethanol (80-90°C) Crystallization 2-Diethylaminoethyl

Hexanoate Citrate
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Cellular Level Effects

Physiological Responses

Overall Outcome

2-Diethylaminoethyl
Hexanoate (DA-6)

Increased
Chlorophyll Content

Increased Peroxidase &
Nitrate Reductase Activity

Enhanced C & N
Metabolism

Enhanced Drought &
Cold Tolerance

Increased
Photosynthetic Rate

Improved Water &
Fertilizer Absorption

Promoted Cell Division,
Elongation & Root Growth

Increased Crop Yield
& Quality

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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